Cas no 1806317-64-5 (Methyl 3-methyl-2,5,6-trifluorobenzoate)

• Product Name: Methyl 3-methyl-2,5,6-trifluorobenzoate
• CAS No: 1806317-64-5
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 4951104
• Update Time: 2025-06-11

Methyl 3-methyl-2,5,6-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-2,5,6-trifluorobenzoate

• Inchi： 1S/C9H7F3O2/c1-4-3-5(10)8(12)6(7(4)11)9(13)14-2/h3H,1-2H3
• InChI Key： QWFDJMQPLKZWJK-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=C(C(=CC=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-methyl-2,5,6-trifluorobenzoate

Introduction to Methyl 3-methyl-2,5,6-trifluorobenzoate (CAS No. 1806317-64-5)

Methyl 3-methyl-2,5,6-trifluorobenzoate (CAS No. 1806317-64-5) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its trifluoromethyl and methyl substituents, exhibits distinct chemical behavior that makes it a valuable candidate for various synthetic and biological studies.

The molecular structure of Methyl 3-methyl-2,5,6-trifluorobenzoate consists of a benzoic acid backbone with three fluorine atoms strategically positioned at the 2nd, 5th, and 6th carbon positions, along with a methyl group at the 3rd position. This arrangement imparts a high degree of electronic richness and steric hindrance, which can influence its reactivity and interaction with biological targets. The presence of fluorine atoms is particularly noteworthy, as they are known to enhance metabolic stability and binding affinity in drug molecules.

In recent years, the demand for fluorinated compounds in pharmaceutical development has surged due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic clearance. Methyl 3-methyl-2,5,6-trifluorobenzoate has been explored as a key intermediate in the synthesis of more complex molecules that exhibit potential therapeutic benefits. Its trifluoromethyl group, in particular, is a common pharmacophore found in many active pharmaceutical ingredients (APIs), contributing to improved pharmacological activity.

One of the most compelling aspects of Methyl 3-methyl-2,5,6-trifluorobenzoate is its versatility in synthetic chemistry. The compound can serve as a building block for the preparation of diverse derivatives through various functional group transformations. For instance, it can be converted into other benzoate esters or used in cross-coupling reactions to introduce additional substituents. These synthetic pathways make it an indispensable tool for chemists working on drug discovery and development.

The biological activity of Methyl 3-methyl-2,5,6-trifluorobenzoate has also been a subject of extensive research. Studies have shown that fluorinated benzoates can interact with biological targets in unique ways due to the electron-withdrawing nature of fluorine atoms. This interaction can lead to enhanced binding affinity and selectivity, which are critical factors in drug design. Additionally, the compound has been investigated for its potential role in modulating enzyme activity and receptor binding.

Recent advancements in computational chemistry have further highlighted the importance of Methyl 3-methyl-2,5,6-trifluorobenzoate in drug design. Molecular modeling studies have revealed that the trifluoromethyl group can significantly influence the conformational flexibility and electronic properties of molecules derived from this compound. These insights have guided researchers in optimizing the structure-activity relationships (SAR) of potential drug candidates.

The pharmaceutical industry has shown particular interest in fluorinated benzoates for their potential applications in treating various diseases. For example, derivatives of Methyl 3-methyl-2,5,6-trifluorobenzoate have been explored as candidates for anti-inflammatory and antiviral therapies. The ability of these compounds to modulate biological pathways makes them promising candidates for further development.

In conclusion, Methyl 3-methyl-2,5,6-trifluorobenzoate (CAS No. 1806317-64-5) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable asset for researchers aiming to develop novel therapeutic agents. As our understanding of fluorinated compounds continues to grow, the applications of this compound are expected to expand even further.